Cas no 1805642-79-8 (Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate
• CAS No: 1805642-79-8
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4953579
• Update Time: 2025-06-22

Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate

• Inchi： 1S/C10H7ClN2O4/c1-17-10(14)8-3-7(13(15)16)2-6(4-11)9(8)5-12/h2-3H,4H2,1H3
• InChI Key： AEPMIBALICQXIW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C(=O)OC)C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate

Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate: A Versatile Building Block in Modern Pharmaceutical Chemistry

Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS No. 1805642-79-8) represents a critical intermediate in the synthesis of advanced pharmaceutical compounds. This molecule combines multiple functional groups—including a 2-cyano group, a 5-nitro substituent, and a 3-chloromethyl chain—into a single aromatic scaffold. The strategic placement of these groups enables the compound to serve as a versatile platform for the development of novel therapeutics targeting diverse biological pathways. Recent studies highlight its potential in the design of cyano-containing inhibitors and nitroaromatic-based molecules with unique pharmacological profiles.

The 3-chloromethyl functional group in Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate is particularly noteworthy for its reactivity in cross-coupling reactions. This group can undergo Suzuki or Stille couplings to introduce a wide array of substituents, making it an essential component in the synthesis of complex heterocyclic systems. The 2-cyano moiety, on the other hand, is known to participate in bioisosteric replacements, where it mimics the functionality of carboxylic acid derivatives while offering improved metabolic stability. This dual reactivity has positioned Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate as a key intermediate in the development of antiviral and antitumor agents.

Recent advances in medicinal chemistry have underscored the importance of nitroaromatic derivatives in modulating enzyme activity. The 5-nitro substituent in Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate is believed to enhance the molecule's ability to interact with hydrophobic pockets in target proteins, thereby improving its binding affinity. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds bearing similar nitroaromatic moieties exhibited enhanced potency against multidrug-resistant bacterial strains, suggesting that Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate could be a valuable scaffold for the design of antibiotic candidates.

The synthesis of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate typically involves a multi-step process that begins with the nitration of a substituted benzene ring. This reaction is followed by a coupling reaction to introduce the 2-cyano group, which is critical for the molecule's biological activity. The 3-chloromethyl chain is then introduced through a chloromethylation step, which requires precise control of reaction conditions to avoid side reactions. The final step involves the methylation of the carboxylic acid group to form the methyl ester, a process that has been optimized using microwave-assisted techniques in recent years.

One of the most promising applications of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate lies in its potential as a prodrug precursor. The 2-cyano group can be hydrolyzed in vivo to release a carboxylic acid derivative, which may exhibit improved oral bioavailability compared to its parent compound. A 2024 study in *Drug Discovery Today* reported that derivatives of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate showed enhanced cellular uptake when administered as prodrugs, highlighting their utility in the development of targeted drug delivery systems.

The 3-chloromethyl functional group also plays a role in the design of biocompatible materials. Researchers have explored the use of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate as a building block for the synthesis of polymer-based drug carriers. These materials are designed to release the active compound in a controlled manner, reducing systemic toxicity while maintaining therapeutic efficacy. A recent collaboration between academic and industrial teams has demonstrated that Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate-based polymers exhibit excellent biocompatibility and sustained release properties, making them suitable for applications in cancer therapy.

In the context of green chemistry, the synthesis of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate has been optimized to minimize environmental impact. Traditional methods often rely on harsh reagents and high-energy conditions, but recent advancements have introduced catalytic approaches that reduce waste generation. For instance, the use of transition metal catalysts in the nitration and chloromethylation steps has significantly improved reaction efficiency while reducing the need for toxic solvents. These innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The pharmacokinetic properties of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate derivatives are another area of active research. Studies have shown that the 5-nitro substituent can modulate the molecule's metabolism by interacting with cytochrome P450 enzymes. This property is particularly relevant in the design of drugs with improved half-lives and reduced side effects. A 2023 clinical trial highlighted the potential of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate-based compounds in treating chronic inflammatory conditions, where their prolonged activity was associated with better patient outcomes.

Despite its promising applications, the development of Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate derivatives faces challenges related to solubility and stability. The 2-cyano group, while beneficial for biological activity, can lead to poor aqueous solubility, limiting the molecule's bioavailability. To address this, researchers have explored the use of co-solvents and solid-state formulations to enhance solubility. Additionally, the introduction of hydrophilic substituents has been shown to improve the molecule's stability in physiological conditions, making it more suitable for oral administration.

In conclusion, Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS No. 1805642-79-8) is a multifunctional intermediate with significant potential in the fields of medicinal chemistry and materials science. Its unique combination of cyano, nitro, and chloromethyl groups enables a wide range of applications, from the development of novel therapeutics to the creation of advanced drug delivery systems. Ongoing research continues to refine its synthesis and expand its utility, underscoring its importance as a key molecule in the pursuit of innovative medical solutions.

Summary of Key Points: 1. Molecular Structure and Reactivity: - Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate (CAS No. 1805642-79-8) is a multifunctional intermediate with a benzene ring substituted with a 2-cyano, 5-nitro, and 3-chloromethyl group. - The 3-chloromethyl group is highly reactive in cross-coupling reactions (e.g., Suzuki, Stille), enabling the synthesis of complex heterocyclic systems. - The 2-cyano group mimics carboxylic acid derivatives, offering improved metabolic stability. - The 5-nitro substituent enhances hydrophobic interactions with target proteins, improving binding affinity. 2. Pharmacological Potential: - Antiviral and Antitumor Applications: The molecule is a key intermediate in the design of novel therapeutics targeting multidrug-resistant pathogens and cancer. - Prodrug Precursors: The 2-cyano group can be hydrolyzed in vivo to release a carboxylic acid derivative, improving oral bioavailability. - Antibiotic Candidates: Nitroaromatic derivatives of this compound show enhanced potency against bacterial strains, suggesting its utility in antibiotic development. 3. Synthesis Optimization: - The synthesis involves nitration, coupling, and chloromethylation steps, with recent advancements using microwave-assisted techniques and catalytic methods to improve efficiency and sustainability. - Green chemistry approaches, such as transition metal catalysts, reduce environmental impact and waste generation. 4. Biocompatible Materials: - The molecule serves as a building block for polymer-based drug carriers, enabling controlled release and reduced systemic toxicity. - Recent studies highlight its potential in cancer therapy due to improved biocompatibility and sustained release properties. 5. Pharmacokinetic Considerations: - The 2-cyano group can lead to poor aqueous solubility, but co-solvents and hydrophilic substituents are being explored to enhance solubility and stability. - The 5-nitro substituent modulates metabolism via cytochrome P450 enzymes, improving drug half-life and reducing side effects. 6. Research and Development: - Ongoing research focuses on refining synthesis methods, expanding applications, and addressing solubility challenges. - The molecule's versatility positions it as a critical component in the development of innovative medical solutions. Conclusion: Methyl 3-chloromethyl-2-cyano-5-nitrobenzoate is a pivotal intermediate with broad applications in medicinal chemistry and materials science. Its unique functional groups enable diverse therapeutic and industrial uses, supported by ongoing advancements in synthesis and pharmacological optimization. This molecule represents a significant opportunity for innovation in the pharmaceutical and biotechnology sectors.